AGN 191976

• CAS No.: 159359-94-1
• Product Name: AGN 191976
• Molecular Formula: C21H34O6
• Molecular Weight: 382.497
• IUPAC Name: (Z)-7-[(1R,5S,6R,7R)-7-[(3S)-3-hydroxyoctyl]-3-oxo-2,4-dioxabicyclo[3.2.1]octan-6-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C21H34O6/c1-2-3-6-9-15(22)12-13-17-16(10-7-4-5-8-11-20(23)24)18-14-19(17)27-21(25)26-18/h4,7,15-19,22H,2-3,5-6,8-14H2,1H3,(H,23,24)/b7-4-/t15-,16+,17+,18-,19+/m0/s1
• Standard InChIKey: CVQLYMOSZQTFDP-NFUXFLSFSA-N
• SMILES: O=C(O)CCC/C=C\C[C@H]1[C@@]2([H])OC(O[C@@](C2)([H])[C@@H]1CC[C@@H](O)CCCCC)=O
• Appearance: Solid powder
• Description: AGN 191976 is a novel thromboxane A2-mimetic.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AGN 191976
• Reference: 1: Krauss AH, Woodward DF, Burk RM, Gac TS, Gibson LL, Protzman CE, Abbass F, Marshall K, Senior J. Pharmacological evidence for thromboxane receptor heterogeneity--implications for the eye. J Ocul Pharmacol Ther. 1997 Aug;13(4):303-12. PubMed PMID: 9261766.; 2: Abbas F, Amin Z, Burk RM, Krauss AH, Marshall K, Senior J, Woodward DF. A comparative study of thromboxane (TP) receptor mimetics and antagonists on isolated human umbilical artery and myometrium. Adv Exp Med Biol. 1997;407:219-30. PubMed PMID: 9321956.; 3: Krauss AH, Woodward DF, Gibson LL, Protzman CE, Williams LS, Burk RM, Gac TS, Roof MB, Abbas F, Marshall K, Senior J. Evidence for human thromboxane receptor heterogeneity using a novel series of 9,11-cyclic carbonate derivatives of prostaglandin F2 alpha. Br J Pharmacol. 1996 Mar;117(6):1171-80. PubMed PMID: 8882612; PubMed Central PMCID: PMC1909759.; 4: Krauss AH, Woodward DF, Chen J, Gibson LL, Lai RK, Protzman CE, Shan T, Williams LS, Gac TS, Burk RM. AGN 191976: a novel thromboxane A2-mimetic with ocular hypotensive properties. J Ocul Pharmacol Ther. 1995 Fall;11(3):203-12. PubMed PMID: 8590251.
• Last Modified: Aug 20 2021